Cas no 77332-64-0 (1-Bromo-5-iodonaphthalene)

• Product Name: 1-Bromo-5-iodonaphthalene
• CAS No: 77332-64-0
• MF: C₁₀H₆BrI
• MW: 332.963114261627
• MDL: MFCD16249706
• CID: 983361
• PubChem ID: 270558
• Update Time: 2025-06-15

1-Bromo-5-iodonaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-iodonaphthalene
• 1-Brom-5-jod-naphthalin
• 1-bromo-5-iodo-naphthalene
• 5-bromo-1-iodonaphthalene
• AC1L6OVE
• AC1Q4PKI
• ANW-65001
• CTK2H9606
• NSC113040
• CDA33264
• CS-0358122
• DTXSID10296992
• FT-0709713
• AKOS016005218
• NSC-113040
• F87562
• 77332-64-0
• SCHEMBL12005998
• DB-083841

• MDL： MFCD16249706
• Inchi： 1S/C10H6BrI/c11-9-5-1-4-8-7(9)3-2-6-10(8)12/h1-6H
• InChI Key： XUPYWKAKDZRRGW-UHFFFAOYSA-N
• SMILES： IC1C=CC=C2C(=CC=CC2=1)Br

Computed Properties

• Exact Mass: 331.86928
• Monoisotopic Mass: 331.86976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Bromo-5-iodonaphthalene

Recent Advances in the Application of 1-Bromo-5-iodonaphthalene (CAS: 77332-64-0) in Chemical Biology and Pharmaceutical Research

1-Bromo-5-iodonaphthalene (CAS: 77332-64-0) is a bifunctional naphthalene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial building block in the synthesis of complex organic molecules, particularly in the development of novel drug candidates and fluorescent probes. The presence of both bromine and iodine substituents on the naphthalene ring allows for selective cross-coupling reactions, making it a valuable intermediate in palladium-catalyzed transformations such as Suzuki-Miyaura and Sonogashira couplings.

Recent studies have demonstrated the utility of 1-Bromo-5-iodonaphthalene in the construction of extended π-conjugated systems for organic electronic materials. A 2023 publication in the Journal of Medicinal Chemistry reported its use as a precursor for synthesizing naphthalene-based kinase inhibitors, showing promising activity against several cancer cell lines. The compound's ability to undergo sequential functionalization has enabled researchers to create diverse molecular architectures with tailored biological properties.

In the field of chemical biology, 1-Bromo-5-iodonaphthalene has been employed as a fluorescent tag for protein labeling. A recent Nature Chemical Biology study (2024) described its incorporation into a series of environment-sensitive fluorophores that exhibit significant Stokes shifts, making them particularly useful for live-cell imaging applications. The heavy atom effect from both halogens enhances intersystem crossing, which has been exploited in the development of new photodynamic therapy agents.

From a synthetic chemistry perspective, the compound's reactivity has been extensively studied. A 2023 ACS Catalysis paper detailed a novel copper-catalyzed amination protocol using 1-Bromo-5-iodonaphthalene, achieving excellent regioselectivity at the iodine position. This methodology has opened new avenues for the efficient synthesis of nitrogen-containing polycyclic aromatic compounds with potential pharmaceutical applications.

The pharmaceutical industry has shown growing interest in derivatives of 1-Bromo-5-iodonaphthalene as potential scaffolds for drug discovery. Recent patent applications (2023-2024) disclose its use in creating novel antiviral compounds, particularly against RNA viruses. The rigid naphthalene core provides optimal spatial arrangement for interacting with viral polymerase binding sites, while the halogen atoms serve as handles for further structural optimization.

Ongoing research continues to explore the potential of 1-Bromo-5-iodonaphthalene in materials science. A recent Advanced Materials publication (2024) highlighted its incorporation into organic semiconductors for flexible electronics, where the compound's electronic properties and synthetic versatility enable fine-tuning of charge transport characteristics. These developments suggest that 77332-64-0 will remain a compound of significant interest across multiple disciplines in the coming years.